Cas no 127322-74-1 (2-Butenoic acid, 4-bromo-, 1-methylethyl ester, (E)-)

• Product Name: 2-Butenoic acid, 4-bromo-, 1-methylethyl ester, (E)-
• CAS No: 127322-74-1
• MF: C₇H₁₁BrO₂
• MW: 207.065041780472
• CID: 1221208
• PubChem ID: 14272098
• Update Time: 2025-04-20

2-Butenoic acid, 4-bromo-, 1-methylethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-bromo-, 1-methylethyl ester, (E)-
• Isopropyl (2e)-4-bromobut-2-enoate
• isopropyl-4-bromocrotonate
• DB-171567
• 127322-74-1

• Inchi： 1S/C7H11BrO2/c1-6(2)10-7(9)4-3-5-8/h3-4,6H,5H2,1-2H3/b4-3+
• InChI Key： NTZQNWLJFBXNCK-ONEGZZNKSA-N
• SMILES： BrC/C=C/C(=O)OC(C)C

Computed Properties

• Exact Mass: 205.99423
• Monoisotopic Mass: 205.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3